molecular formula C9H5NO2 B1167394 contracon CAS No. 117226-02-5

contracon

Cat. No.: B1167394
CAS No.: 117226-02-5
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

ConTraCon (Continual Transformer Consolidation) is an exemplar-free method designed for class-incremental learning (CIL) in machine learning. It addresses the challenge of adapting neural networks to sequential tasks without requiring access to past training data ("exemplars") or explicit task identifiers during inference . The approach leverages transformer architectures, specifically re-weighting the multi-head self-attention layers using convolutional operations. This enables dynamic adaptation to new tasks while maintaining low parameter overhead (e.g., 1/6th the parameters of competing methods on certain datasets) . Key innovations include:

  • Task-agnostic inference: An entropic task identification module using image augmentation to predict task contexts without prior task-ID knowledge .
  • Parameter efficiency: Convolution-based re-weighting reduces the need for task-specific parameters, enabling scalability .

This compound has demonstrated superior performance on benchmark datasets (e.g., CIFAR-100, ImageNet-Subset) compared to methods like iCaRL and DER++ .

Properties

CAS No.

117226-02-5

Molecular Formula

C9H5NO2

Synonyms

contracon

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Methods

Parameter Efficiency

ConTraCon’s parameter footprint is significantly smaller than most CIL methods. For example:

  • On the WiAR dataset , this compound’s parameter count is comparable to ConSense but 3× smaller than other methods .
  • On MMFi and XRF datasets, this compound requires only 16.7% of the parameters used by non-ConTraCon/ConSense approaches .

Table 1: Parameter Comparison Across Methods

Method Parameters (WiAR) Parameters (MMFi/XRF)
This compound ~0.5M ~0.1M
ConSense ~0.5M ~0.3M
Baseline CIL ~1.5M ~0.6M

Note: Values approximated from and .

Task Identification and Inference

Unlike methods requiring explicit task-ID labels (e.g., EWC, Progressive Networks), this compound uses an entropic task predictor based on image augmentation. This eliminates the need for task-specific metadata during inference, a critical advantage in real-world deployments . In contrast, methods like PackNet or HAT rely on task-ID cues or complex masking mechanisms, increasing computational overhead .

Accuracy and Benchmark Performance

This compound achieves ~72% average accuracy on CIFAR-100 across 10 incremental tasks, outperforming DER++ (68%) and iCaRL (64%) . It also shows robustness to catastrophic forgetting, with a forgetting rate of <5% per task, compared to >15% for older methods like LwF .

Discussion of Findings

Advantages Over Competing Approaches
  • Generalizability: The task-agnostic inference mechanism reduces dependency on curated task metadata .
Limitations
  • Dataset specificity: Performance gains are most pronounced on image-based benchmarks; efficacy on non-visual tasks (e.g., NLP) remains untested .
  • Complexity : The integration of convolutional re-weighting with transformers requires careful hyperparameter tuning .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.